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Compound of Interest

Compound Name: 3,4-Difluorobenzonitrile

Cat. No.: B1296988

Essential Safety and Handling Guide for 3,4-
Difluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3,4-
Difluorobenzonitrile, including personal protective equipment (PPE) recommendations,
operational protocols, and disposal plans. Adherence to these guidelines is critical for ensuring
laboratory safety and minimizing risk.

Hazard Summary

3,4-Difluorobenzonitrile is a compound that requires careful handling due to its potential
health hazards. It is harmful if swallowed, in contact with skin, or inhaled.[1][2] It can cause skin
and serious eye irritation, as well as respiratory irritation.[1][2][3]

Hazard Classifications:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Data sourced from multiple safety data sheets.[4][5][6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,4-Difluorobenzonitrile to prevent personal

exposure.

Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side-

shields or Chemical goggles

Must conform to EN166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.[1][4]

Skin Protection

Protective gloves and clothing

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[4] Inspect
gloves before use and use

proper removal technique.[3]

Respiratory Protection

Particulate dust filter respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or irritation is experienced.[3]

[4]
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Operational Plan: Safe Handling and Storage
Handling:

» Ventilation: Always use 3,4-Difluorobenzonitrile in a well-ventilated area to avoid inhalation
of dust or fumes.[1][7]

» Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[1]

e Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands thoroughly
after handling.[1] Contaminated work clothing should be laundered separately before reuse.

[1]
« Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[4]
Storage:

o Container: Store in original, tightly sealed containers in a dry, cool, and well-ventilated place.

[1]141[5]

¢ Incompatibilities: Keep away from strong oxidizing agents and strong bases.[4][5]

Emergency Procedures

Immediate and appropriate responses to emergencies are critical.
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Emergency Situation First-Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i )

upper and lower eyelids.[1][5] Seek medical

attention without delay.[1]

Flush skin with running water.[1] Remove
Skin Contact contaminated clothing and shoes. Get medical

attention if irritation develops.[5]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical attention.[1]
Do NOT induce vomiting.[1] Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Get medical attention.[3]

Click to download full resolution via product page

Spill and Disposal Plan
Spill Response:
e Minor Spills: Remove all ignition sources.[1] Clean up spills immediately, avoiding dust

generation.[1] Use dry clean-up procedures.[1] Place spilled material in a suitable, labeled
container for waste disposal.[1]

o Major Spills: Clear the area of personnel and move upwind.[1] Alert the fire brigade and
inform them of the location and nature of the hazard.[1] Wear breathing apparatus and
protective gloves.[1] Contain the spill with sand, earth, or vermiculite.[1]

Disposal:
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» Waste Disposal: Dispose of this material and its container as hazardous waste.[8] All waste
must be handled in accordance with local, state, and federal regulations.[8]

o Container Disposal: Puncture containers to prevent reuse and bury them at an authorized
landfill.[8] Consult the State Land Waste Management Authority for specific disposal
guidelines.[1] Do not allow wash water from cleaning equipment to enter drains.[8]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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